Cas no 2138215-56-0 (Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate)

• Product Name: Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate
• CAS No: 2138215-56-0
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• CID: 5268408
• Update Time: 2025-06-13

Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{4-[(2-methylpropyl)carbamoyl]-1H-1,2,3-triazol-1-yl}acetate
• Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate
• 1H-1,2,3-Triazole-1-acetic acid, 4-[[(2-methylpropyl)amino]carbonyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H22N4O3/c1-9(2)6-14-12(19)10-7-17(16-15-10)8-11(18)20-13(3,4)5/h7,9H,6,8H2,1-5H3,(H,14,19)
• InChI Key： WOSMWGFTQHJLKK-UHFFFAOYSA-N
• SMILES： O(C(CN1C=C(C(NCC(C)C)=O)N=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 352
• XLogP3: 1.6
• Topological Polar Surface Area: 86.1

Additional information on Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate

Research Briefing on Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate (CAS: 2138215-56-0)

This research briefing provides an in-depth analysis of the latest advancements and applications of Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate (CAS: 2138215-56-0), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound, characterized by its unique triazole-based structure, has been the subject of recent studies due to its potential as a versatile intermediate in drug discovery and development.

Recent literature highlights the role of Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate in click chemistry applications, particularly in the synthesis of bioactive molecules. The compound's ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been leveraged to create triazole-containing derivatives with enhanced pharmacological properties. Studies have demonstrated its utility in the development of novel protease inhibitors and kinase modulators, which are critical targets in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's application in the synthesis of covalent inhibitors targeting Bruton's tyrosine kinase (BTK). The study reported that derivatives of Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate exhibited improved binding affinity and selectivity, attributed to the triazole moiety's ability to form stable interactions with the target protein. This finding underscores the compound's potential in designing next-generation therapeutics for B-cell malignancies.

Another significant development involves the use of Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate in PROTAC (Proteolysis Targeting Chimera) technology. A recent preprint on bioRxiv detailed its incorporation into bifunctional molecules designed to degrade oncogenic proteins. The study demonstrated that the compound's triazole linker facilitated optimal spatial orientation between the E3 ligase binder and the target protein, resulting in enhanced degradation efficiency. This application opens new avenues for targeted protein degradation strategies in drug discovery.

From a synthetic chemistry perspective, advances in the scalable production of Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate have been reported. A 2024 patent application disclosed an optimized route featuring a one-pot synthesis with improved yield (85%) and purity (>98%). The method employs green chemistry principles, reducing the use of hazardous solvents and minimizing waste generation, which aligns with the pharmaceutical industry's increasing focus on sustainable manufacturing practices.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results. Research published in European Journal of Pharmaceutical Sciences indicated that the tert-butyl ester group contributes to improved metabolic stability, while the triazole moiety enhances membrane permeability. These properties make the compound particularly valuable for developing orally bioavailable drugs, addressing a key challenge in medicinal chemistry.

In conclusion, Tert-butyl 2-[4-(2-methylpropylcarbamoyl)triazol-1-yl]acetate (CAS: 2138215-56-0) represents a versatile and pharmacologically relevant scaffold in contemporary drug discovery. Its applications span from covalent inhibitor design to PROTAC development, with recent studies highlighting its synthetic accessibility and favorable drug-like properties. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.